Cas no 1805237-99-3 (Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805237-99-3
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4857722
• Update Time: 2025-06-10

Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)3-7-9(14)6(10(12)13)2-5(4-11)15-7/h2,10H,3-4,14H2,1H3
• InChI Key： LHDOGDSBULACBU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(CC(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805237-99-3, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl substituent, makes it a valuable building block for synthetic chemists.

The chemical structure of Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) exhibits a pyridine core with modifications that enhance its reactivity and utility in drug design. The amino group at the 3-position and the chloromethyl group at the 6-position provide sites for further functionalization, enabling the synthesis of complex molecules. Additionally, the difluoromethyl group at the 4-position introduces electronic and steric effects that can influence the biological activity of derived compounds.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) has emerged as a crucial intermediate in this endeavor. Its application spans across various therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The compound's ability to serve as a precursor for multiple drug candidates underscores its importance in modern medicinal chemistry.

One of the most compelling aspects of Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of this compound, researchers have been able to develop potent inhibitors that target specific kinases, leading to more tailored and effective treatments.

The incorporation of fluorine atoms into pharmaceutical molecules has become increasingly prevalent due to their ability to modulate pharmacokinetic properties such as metabolic stability and bioavailability. The difluoromethyl group in Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) exemplifies this trend. Studies have shown that fluorinated compounds often exhibit enhanced binding affinity and improved pharmacological profiles, making them attractive candidates for drug development.

Furthermore, the chloromethyl group present in this compound provides a versatile handle for further chemical transformations. It can be readily converted into other functional groups such as carboxylic acids, alcohols, or amides through nucleophilic substitution reactions. This flexibility allows chemists to tailor the molecular structure of derived compounds to meet specific pharmacological requirements.

The significance of Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) is further highlighted by its use in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including protein degradation and signal transduction. Inhibiting specific proteases has been shown to be effective in treating conditions such as HIV/AIDS and cancer. The compound's ability to serve as a precursor for protease inhibitors underscores its broad applicability in drug discovery.

In conclusion, Methyl 3-amino-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805237-99-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving advancements across multiple therapeutic areas.